Isoliensinine

• CAS No.: 6817-41-0
• Product Name: Isoliensinine
• Molecular Formula: C37H42N2O6
• Molecular Weight: 610.7 g/mol
• IUPAC Name: 1-[[4-hydroxy-3-[[6-methoxy-1-[(4-methoxyphenyl)methyl]-2-methyl-3,4-dihydro-1H-isoquinolin-7-yl]oxy]phenyl]methyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-ol
• Standard InChI: InChI=1S/C37H42N2O6/c1-38-15-13-26-20-36(44-5)37(22-29(26)30(38)16-23-6-9-27(42-3)10-7-23)45-35-18-24(8-11-32(35)40)17-31-28-21-33(41)34(43-4)19-25(28)12-14-39(31)2/h6-11,18-22,30-31,40-41H,12-17H2,1-5H3
• Standard InChIKey: AJPXZTKPPINUKN-FIRIVFDPSA-N
• Isomeric SMILES: CN1CCC2=CC(=C(C=C2[C@H]1CC3=CC=C(C=C3)OC)OC4=C(C=CC(=C4)C[C@@H]5C6=CC(=C(C=C6CCN5C)OC)O)O)OC
• SMILES: CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5C)OC)O)O)OC
• Canonical SMILES: CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5C)OC)O)O)OC
• Description: Isoliensinine belongs to the class of organic compounds known as benzylisoquinolines. These are organic compounds containing an isoquinoline to which a benzyl group is attached. Isoliensinine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isoliensinine is primarily located in the membrane (predicted from logP). Outside of the human body, isoliensinine can be found in coffee and coffee products. This makes isoliensinine a potential biomarker for the consumption of this food product.
• Synonyms: isoliensinine
• PubChem Compound: 10100278
• Last Modified: Nov 11 2021